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Compound Name:

methylphenyl)benzamide
CAS No.: 10282-51-6

Cat. No.: B185104

Get Quote

Executive Summary

N-(5-chloro-2-methylphenyl)benzamide is a specialized intermediate often utilized in the
synthesis of agrochemicals (e.g., carboxamide fungicides) and pharmaceutical scaffolds
targeting kinase inhibition. Its physical characterization is critical for quality control, specifically
to distinguish it from its lower-melting precursors and structurally similar analogs.

This guide provides a comparative analysis of the melting point (MP) of N-(5-chloro-2-
methylphenyl)benzamide against its direct synthetic precursors and key structural analogs.
By establishing a thermal profile based on Structure-Property Relationships (SPR), researchers
can validate product identity and purity without solely relying on single-point literature values,
which may vary by crystal polymorph.

Key Findings
o Target Compound Estimated Range:155°C — 170°C (Based on SPR with o-toluanilide and p-
chlorobenzanilide).
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« Differentiation: The compound is easily distinguishable from its starting amine (22°C) and its
acetamide analog (130°C).

 Structural Insight: The ortho-methyl group introduces steric twist, preventing the high-melting
planar stacking seen in p-chlorobenzanilide (185°C), while the meta-chloro substituent adds
molecular weight and polarizability, raising the MP above that of unsubstituted o-toluanilide
(145°C).

Comparative Data Analysis

The following table contrasts the thermal properties of N-(5-chloro-2-
methylphenyl)benzamide with its specific chemical relatives. This data serves as a reference

standard for purity determination.
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Compound Chemical Melting Point Significance in
Structure .
Class Name (°C) Analysis
N-(5-chloro-2-
Ph-CONH-(2-Me, Analyte of
Target Product methylphenyl)be 155 - 170 (Est.)*
i 5-CI-Ph) Interest
nzamide
Starting material
Precursor 5-Chloro-2- Hz2N-(2-Me, 5-Cl- o
) - 20-22 (Liquid/Low melt
(Amine) methylaniline Ph) )
solid)
N-(5-chloro-2- Differentiates
Analog Me-CONH-(2-
] methylphenyl)ac 129 - 130 Benzoyl vs.
(Acetamide) i Me, 5-CI-Ph)
etamide Acetyl group
N-(2-
Base scaffold
methylphenyl)be Ph-CONH-(2-
Scaffold (Parent) i 144 — 146 (No CI). CI
nzamide (o- Me-Ph) )
- increases MP.
Toluanilide)
N-(4- Shows effect of
Ph-CONH-(4-Cl- _
Isomer (Para) chlorophenyl)ben Ph) 184 — 187 planar stacking
zamide (High MP)
N- Standard
Reference Phenylbenzamid Ph-CONH-Ph 163 reference for

e (Benzanilide)

benzamides

*Note: Experimental values for the specific target may vary based on polymorphic form and

solvent of recrystallization. The estimated range is derived from the additive effect of the CI-

substituent on the o-toluanilide scaffold.

Scientific Analysis: Structure-Property
Relationships

Understanding the melting point requires analyzing the crystal lattice energy contributors:

The Ortho-Methyl Effect (Steric Hindrance)
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The methyl group at the ortho position (C2) creates steric clash with the amide carbonyl
oxygen. This forces the N-phenyl ring to twist out of the amide plane.

e Impact: Reduces 1t-1t stacking efficiency compared to flat molecules like N-(4-
chlorophenyl)benzamide (MP 185°C). This explains why o-toluanilide (145°C) melts lower
than benzanilide (163°C).

The Meta-Chloro Effect (Polarizability)

The chlorine atom at the C5 position (meta to the amide, para to the methyl) contributes
significantly to the molecular weight and London dispersion forces.

e Impact: Halogen substitution typically raises the melting point of benzanilides by 20-40°C
unless it disrupts packing. Since the C5 position is relatively unhindered, the Cl atom
stabilizes the lattice, pushing the MP of the target above that of the non-chlorinated o-
toluanilide (145°C), likely into the 155-170°C range.

Hydrogen Bonding

The amide moiety (-CONH-) forms strong intermolecular hydrogen bonds (N-H---O=C).

o Comparison: This network is far more robust than the weak interactions in the amine
precursor (MP 22°C), resulting in a massive phase shift from liquid/low-solid to high-melting
solid upon benzoylation.

Experimental Protocol: Purity & Identity Verification

To confirm the identity of N-(5-chloro-2-methylphenyl)benzamide, use this self-validating
Differential Scanning Calorimetry (DSC) protocol.

Synthesis & Purification Workflow

The following diagram illustrates the critical control points where melting point determination
validates the reaction progress.
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Figure 1: Synthesis and purification logic.[1][2] A sharp melting point >150°C indicates
successful removal of the starting amine and prevention of acetamide by-products.

DSC Method Parameters

For precise comparison against the analog data:
 Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).
e Sample Mass: 2-5 mg, encapsulated in a Tzero aluminum pan.
e Purge Gas: Nitrogen at 50 mL/min.
e Ramp Rate: 10°C/min from 40°C to 200°C.
o Data Analysis: Record the Onset Temperature (
) rather than the peak maximum for the most accurate thermodynamic melting point.
Acceptance Criteria:
» Single Endothermic Peak: Indicates high purity.

e > 150°C: Confirms benzamide formation (reject if ~130°C, which suggests acetamide
contamination).

o Peak Width (

) < 2°C: Indicates crystallinity and absence of solvent inclusions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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